Cas no 892300-44-6 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one)
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one
- CS-0282926
- AKOS001762867
- EN300-234774
- 892300-44-6
- F3393-0126
- 2H-1-Benzopyran-2-one, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
- 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one
-
- Inchi: 1S/C12H8N2O3/c1-7-13-11(17-14-7)9-6-8-4-2-3-5-10(8)16-12(9)15/h2-6H,1H3
- InChI Key: DUQDEHGDAGAGDK-UHFFFAOYSA-N
- SMILES: O1C(C(C2=NC(C)=NO2)=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 228.053
- Monoisotopic Mass: 228.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.384±0.06 g/cm3(Predicted)
- Boiling Point: 447.3±55.0 °C(Predicted)
- pka: -0.90±0.32(Predicted)
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M214051-100mg |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one |
892300-44-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M214051-500mg |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one |
892300-44-6 | 500mg |
$ 295.00 | 2022-06-04 | ||
| TRC | M214051-1g |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one |
892300-44-6 | 1g |
$ 455.00 | 2022-06-04 | ||
| Enamine | EN300-234774-0.05g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-234774-0.1g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-234774-0.25g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-234774-0.5g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-234774-1.0g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-234774-2.5g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-234774-5.0g |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one |
892300-44-6 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one
Introduction to 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one (CAS No. 892300-44-6)
3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one, with the CAS number 892300-44-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one make it a promising candidate for various drug development initiatives.
The chemical structure of 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one consists of a chromene ring fused with an oxadiazole moiety. The chromene ring is a six-membered cyclic structure with a ketone group, while the oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The presence of the methyl group at the 3-position of the oxadiazole ring adds to the compound's stability and reactivity. This combination of structural elements confers unique chemical properties that are crucial for its biological activities.
Recent studies have highlighted the potential of 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one in various therapeutic areas. One of the most notable applications is its use as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one could be a valuable candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
In addition to its anti-inflammatory properties, 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These pathways are known to play critical roles in cell survival and proliferation. By targeting these pathways, 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one can effectively inhibit cancer cell growth and promote cell death.
The potential neuroprotective effects of 3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one have also been explored in recent research. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and beta amyloid peptides. These findings suggest that 3-(3-Methyl-1,2,4-oxadiazol-5-y l)-2H-chromen - 2 - one could be a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 3-(3-Methyl - 1 , 2 , 4 - oxad iaz ol - 5 - yl) - 2 H - ch rom ene - 2 - one have been investigated to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, leading to the formation of several metabolites. The elimination half-life of 3-(3-Methyl - 1 , 2 , 4 - oxadi az ol - 5 - yl) - 2 H - ch rom ene - 2 - one is moderate, making it suitable for once-daily dosing regimens.
To further enhance its therapeutic potential, researchers are exploring various strategies to improve the delivery and efficacy of 3-(3-Methyl - 1 , 2 , 4 - oxadi az ol - 5 - yl) - 2 H - ch rom ene - 2 - one. One approach involves the development of nanoparticle-based drug delivery systems that can target specific tissues or cells. These delivery systems can improve drug solubility, stability, and bioavailability while reducing side effects. Another strategy involves chemical modifications to enhance the potency and selectivity of the compound for specific targets.
In conclusion, 3-(3-Methyl - 1 , 2 , 4 - oxadi az ol - 5 - yl) - 2 H - ch rom ene - 2 - one (CAS No . 89 9 0 0 0 0 0) is a versatile compound with a wide range of biological activities and therapeutic applications. Its anti-inflammatory properties make it a promising candidate for treating inflammatory diseases, while its anticancer effects suggest potential use in oncology. Additionally, its neuroprotective effects highlight its potential in neurodegenerative disorders. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its development as a novel therapeutic agent.
892300-44-6 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)-2h-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)